Cas no 950842-73-6 ((S)-5-Benzyl-2-mesityl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ium tetrafluoroborate)

(S)-5-Benzyl-2-mesityl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ium tetrafluoroborate structure

950842-73-6 structure

Product Name:(S)-5-Benzyl-2-mesityl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ium tetrafluoroborate

CAS No:950842-73-6

MF:C₂₁H₂₄BF₄N₃O

MW:421.239378929138

CID:2950277

PubChem ID:72707539

Update Time:2024-10-25

(S)-5-Benzyl-2-mesityl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

- 苯丙胺醇三甲基苯肼三氮唑
- (S)-5-benzyl-2-mesityl-2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-ium tetrafluoroborate
- (S)-5-Benzyl-2-mesityl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ium tetrafluoroborate
- MFCD30541662
- (5S)-5,6-dihydro-5-(phenylmethyl)-2-(2,4,6-trimethylphenyl)-8H-1,2,4-Triazolo[3,4-c][1,4]oxazinium tetrafluoroborate
- 950842-73-6
- (5S)-5-benzyl-2-(2,4,6-trimethylphenyl)-5H,6H,8H-2??-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ylium tetrafluoroborate
- (S)-5-benzyl-2-mesityl-2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-iumtetrafluoroborate
- D83737
- (5S)-5-benzyl-2-(2,4,6-trimethylphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-ium;tetrafluoroborate
- Inchi： 1S/C21H24N3O.BF4/c1-15-9-16(2)21(17(3)10-15)24-14-23-19(12-25-13-20(23)22-24)11-18-7-5-4-6-8-18;2-1(3,4)5/h4-10,14,19H,11-13H2,1-3H3;/q+1;-1/t19-;/m0./s1
- InChI Key： ODDJKWKAKIPVMW-FYZYNONXSA-N
- SMILES： F[B-](F)(F)F.O1CC2=NN(C3C(C)=CC(C)=CC=3C)C=[N+]2[C@@H](CC2C=CC=CC=2)C1

Computed Properties

Exact Mass: 421.1948552g/mol
Monoisotopic Mass: 421.1948552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 3
Complexity: 446
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.9

(S)-5-Benzyl-2-mesityl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ium tetrafluoroborate Pricemore >>

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